- Synthesis method of 1,3-dimethyluric acid for production of fiber treatment agent and synthesis of 1,3,7,9-tetramethyluric acid and nifekalant hydrochloride, China, , ,
Cas no 944-73-0 (1,3-Dimethyluric acid)
1,3-Dimethyluric acid is a methylated derivative of uric acid, characterized by the substitution of methyl groups at the 1 and 3 positions of the xanthine core. This compound is of interest in biochemical and pharmacological research due to its role as a metabolite of caffeine and related methylxanthines. It exhibits distinct physicochemical properties, including solubility and stability, which make it suitable for analytical reference standards and metabolic studies. Its structural specificity allows for precise investigations into purine metabolism pathways and enzymatic interactions. The compound is typically synthesized under controlled conditions to ensure high purity, making it reliable for research applications requiring consistent performance.
1,3-Dimethyluric acid structure
Product Name:1,3-Dimethyluric acid
CAS No:944-73-0
MF:C7H8N4O3
MW:196.163420677185
MDL:MFCD00009740
CID:803899
PubChem ID:24893719
Update Time:2025-06-28
1,3-Dimethyluric acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-1,3-dimethyl-
- 1,3-Dimethyluric acid
- 1,3-Dimethyl-7,9-dihydro-3H-purine-2,6,8-trione
- 1,3-Dimethyl-2,6,8-trihydroxypurine
- 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione
- Ba 2751
- NSC 95854
- Oxytheophylline
- 1,3-Dimethylurate
- 1,3-diMethyl-1H-purine-2,6,8(3H,7H,9H)-trione
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-
- Uric acid, 1,3-dimethyl-
- MLS002695335
- C222JTI9I3
- 1,3-dimethyl-7,9-dihydropurine-2,6,8-trione
- Uric acid, 1,3-dimethyl- (6CI,7CI,8CI)
- 1,3-dimethyl-2,3,6,7,8,9-hexahy
- 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione (ACI)
- Uric acid, 1,3-dimethyl- (6CI, 7CI, 8CI)
- AKOS015913314
- AS-57517
- 8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- PD099473
- SCHEMBL438597
- NCIOpen2_001690
- HY-W014993
- THEOPHYLLINE MONOHYDRATE IMPURITY E [EP IMPURITY]
- 1,3-dimethyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
- 944-73-0
- Oprea1_454522
- AG-690/33356063
- AKOS000296800
- Uric acid, 1,3-dimethyl- (VAN)
- NSC-95854
- MFCD00009740
- BRN 0193698
- CHEMBL795
- EINECS 213-410-1
- 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione; 1,3-Dimethyl Uric Acid;
- NSC95854
- 1ST2625
- 1173019-16-3
- purine-2,6,8(1H,3H,7H)-trione, 1,3-dimethyl-
- 1,3-DMUA
- 1,3-Dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- CS-W015709
- 1,3-Dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione #
- CHEBI:68447
- Q27136946
- DIMETHYL URIC ACID [USP IMPURITY]
- SMR001561241
- 4-26-00-02622 (Beilstein Handbook Reference)
- DB-079903
- DTXSID50241466
- THEOPHYLLINE IMPURITY E [EP IMPURITY]
- UNII-C222JTI9I3
- 1H-Purine-2,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-
- Uric acid,3-dimethyl-
- NCGC00246904-01
- W-204108
- N12593
- NS00014637
- BA-2751
- 1,3-Dimethyluric Acid-13C4,15N3
-
- MDL: MFCD00009740
- Inchi: 1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
- InChI Key: OTSBKHHWSQYEHK-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(C(N(C)C(N2C)=O)=O)N1
- BRN: 0193698
Computed Properties
- Exact Mass: 196.06000
- Monoisotopic Mass: 196.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 81.8
- Surface Charge: 0
- Tautomer Count: 7
Experimental Properties
- Color/Form: Not determined
- Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: ≥300 °C (lit.)
- Boiling Point: 520.2°C at 760 mmHg
- Flash Point: 268.4ºC
- Refractive Index: 1.6700 (estimate)
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 92.65000
- LogP: -1.74640
- Solubility: Not determined
1,3-Dimethyluric acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Safety Instruction: S24/25
- RTECS:UP0783700
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
1,3-Dimethyluric acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-Dimethyluric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040713-5g |
1,3-Dimethyl-1H-purine-2,6,8(3H,7H,9H)-trione |
944-73-0 | 95% | 5g |
$811.20 | 2023-08-31 | |
| ChemScence | CS-W015709-250mg |
1,3-Dimethyluric acid |
944-73-0 | 98.35% | 250mg |
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| ChemScence | CS-W015709-1g |
1,3-Dimethyluric acid |
944-73-0 | 98.35% | 1g |
$184.0 | 2022-04-26 | |
| ChemScence | CS-W015709-5g |
1,3-Dimethyluric acid |
944-73-0 | 98.35% | 5g |
$780.0 | 2022-04-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021597-250mg |
1,3-Dimethyluric acid |
944-73-0 | 98% | 250mg |
¥267 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GI205-50mg |
1,3-Dimethyluric acid |
944-73-0 | 98% | 50mg |
¥210.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GI205-100mg |
1,3-Dimethyluric acid |
944-73-0 | 98% | 100mg |
¥364.0 | 2022-07-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D808390-250mg |
1,3-Dimethyluric acid |
944-73-0 | 98% | 250mg |
¥568.00 | 2022-10-10 | |
| Chemenu | CM138760-5g |
1,3-Dimethyl-1H-purine-2,6,8(3H,7H,9H)-trione |
944-73-0 | 95% | 5g |
$729 | 2021-08-05 | |
| TRC | D479735-100mg |
1,3-Dimethyluric Acid |
944-73-0 | 100mg |
$ 97.00 | 2023-09-07 |
1,3-Dimethyluric acid Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Sodium methoxide Solvents: Methanol , Water ; 15 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2.5 - 3, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2.5 - 3, rt
Reference
Production Method 2
Production Method 3
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Catalysts: Sulfuric acid Solvents: Water
1.2 Reagents: Perchloric acid , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
1.2 Reagents: Perchloric acid , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
Reference
- Bronsted acid catalysis in the oxidation of purine based alkaloids by Mn(VII) in aqueous acetonitrile and sodium fluoride medium: a kinetic approach, Asian Journal of Chemistry, 2021, 33(5), 1051-1057
Production Method 4
Reaction Conditions
Reference
- Gas chromatographic-mass spectrometric quantitation of tri-, di- and monomethylxanthines and uric acids from hepatocyte incubation media, Journal of Chromatography, 1990, 532(2), 261-75
Production Method 5
Reaction Conditions
Reference
- Hydrolysis of 8-bromotheophylline by acetic anhydride in the presence of potassium fluoride, Khimiya Geterotsiklicheskikh Soedinenii, 1991, (5),
Production Method 6
Production Method 7
Production Method 8
Reaction Conditions
1.1 Solvents: Ethylene glycol ; rt → 180 °C; 3 - 8 h, 150 - 180 °C; 180 °C → 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 3.5
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 3.5
Reference
- One-step synthesis method of 1,3-dimethyl uric acid for producing fiber treatment agent, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Potassium peroxydiphosphate Catalysts: Polyethylene glycol Solvents: Acetonitrile ; 160 s
Reference
- Polyethylene glycols (PEG) and micelles as efficient catalysts for the oxidation of xanthine derivatives under conventional and non-conventional conditions, International Journal of Organic Chemistry, 2011, 1(4), 148-157
Production Method 10
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
- Synthesis of dehydro-1,3-dimethyluric acid, Tetrahedron Letters, 1990, 31(42), 6101-2
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid
1.2 Reagents: Hydrochloric acid
Reference
- Reactions of theophyllines. Chemical conversions of 8-aminotheophyllinates, Chemistry of Heterocyclic Compounds (New York)(Translation of Khimiya Geterotsiklicheskikh Soedinenii), 2001, 36(8), 963-970
Production Method 12
Reaction Conditions
Reference
- Product class 17: purines, Science of Synthesis, 2004, 16, 945-1108
Production Method 13
Reaction Conditions
Reference
- Studies on pyrimido-1,4-diazepine derivatives. I. Reaction of 5,6-diamino-1,3-dimethyluracil with ethyl β-ketocarboxylate, Yakugaku Zasshi, 1976, 96(12), 1453-7
Production Method 14
Reaction Conditions
Reference
- Reaction of 6-amino- and 6-hydrazinopyrimidines with diethyl azodicarboxylate. New method for C-5 functionalization of pyrimidines, Journal of Organic Chemistry, 1974, 39(7), 907-10
Production Method 15
Reaction Conditions
Reference
- Pteridines. LIX. Synthesis of 7-amino-, 7-hydroxy-, and 7-methoxylumazine 5-oxides and a new pteridine .far. purine transformation, Chemische Berichte, 1973, 106(10), 3203-15
Production Method 16
Reaction Conditions
Reference
- New pteridine .far. purine transformation, Angewandte Chemie, 1969, 8(8),
Production Method 17
Reaction Conditions
Reference
- A new method for C-5 functionalization of pyrimidines. New routes to azapteridines and purines. Synthesis of fervenulin, Journal of the American Chemical Society, 1968, 90(5), 1374-5
1,3-Dimethyluric acid Raw materials
- Theophylline
- 1H-Pyrimido[4,5-b][1,4]diazepine-2,4,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-6-phenyl-
- Urea
- 5,6-diamino-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Carbamic acid,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-, ethylester
- 1H-Purine-2,6,8(3H)-trione, 1,3-dimethyl-
- 4-Amino-1,3-dimethyl-5-nitrosouracil x-H2O
- 2-oxoacetic acid
- 1H-Purin-8-aminium, 2,3,6,9-tetrahydro-N,N,N,1,3-pentamethyl-2,6-dioxo-, inner salt
1,3-Dimethyluric acid Preparation Products
1,3-Dimethyluric acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:944-73-0)1,3-Dimethyluric acid
Order Number:A859408
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:18
Price ($):358.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:944-73-0)1,3-Dimethyluricacid
Order Number:LE18006
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
1,3-Dimethyluric acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Other Chemical Reagents
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